Cas no 2034557-91-8 (N-(2-methoxyethyl)-4-(thian-4-yl)-1,4-diazepane-1-carboxamide)

• Product Name: N-(2-methoxyethyl)-4-(thian-4-yl)-1,4-diazepane-1-carboxamide
• CAS No: 2034557-91-8
• MF: C₁₄H₂₇N₃O₂S
• MW: 301.448082208633
• CID: 5335615
• Update Time: 2025-06-11

N-(2-methoxyethyl)-4-(thian-4-yl)-1,4-diazepane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyethyl)-4-(tetrahydro-2H-thiopyran-4-yl)-1,4-diazepane-1-carboxamide
• N-(2-methoxyethyl)-4-(thian-4-yl)-1,4-diazepane-1-carboxamide

• Inchi： 1S/C14H27N3O2S/c1-19-10-5-15-14(18)17-7-2-6-16(8-9-17)13-3-11-20-12-4-13/h13H,2-12H2,1H3,(H,15,18)
• InChI Key： FLQFPCXPTLQNRD-UHFFFAOYSA-N
• SMILES： S1CCC(CC1)N1CCN(C(NCCOC)=O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 298
• XLogP3: 0.8
• Topological Polar Surface Area: 70.1

Additional information on N-(2-methoxyethyl)-4-(thian-4-yl)-1,4-diazepane-1-carboxamide

Recent Advances in the Study of N-(2-methoxyethyl)-4-(thian-4-yl)-1,4-diazepane-1-carboxamide (CAS: 2034557-91-8)

The compound N-(2-methoxyethyl)-4-(thian-4-yl)-1,4-diazepane-1-carboxamide (CAS: 2034557-91-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique diazepane and thianyl moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on elucidating its pharmacological profile, mechanism of action, and potential clinical applications.

One of the key areas of investigation has been the compound's interaction with G protein-coupled receptors (GPCRs), which are critical targets for CNS disorders. Preliminary in vitro studies have demonstrated that N-(2-methoxyethyl)-4-(thian-4-yl)-1,4-diazepane-1-carboxamide exhibits high affinity and selectivity for specific GPCR subtypes, suggesting its potential as a lead compound for the development of novel therapeutics. Additionally, molecular docking simulations have provided insights into the structural determinants of its binding affinity, which could inform future drug design efforts.

Recent preclinical studies have further explored the compound's pharmacokinetic and pharmacodynamic properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that N-(2-methoxyethyl)-4-(thian-4-yl)-1,4-diazepane-1-carboxamide exhibits favorable blood-brain barrier penetration, a critical attribute for CNS-targeted drugs. The study also highlighted its metabolic stability and low toxicity profile in animal models, underscoring its potential for further development.

Another notable advancement is the exploration of the compound's therapeutic potential beyond CNS disorders. Emerging research suggests that N-(2-methoxyethyl)-4-(thian-4-yl)-1,4-diazepane-1-carboxamide may also modulate inflammatory pathways, making it a candidate for treating autoimmune diseases. A recent in vivo study demonstrated its efficacy in reducing pro-inflammatory cytokine levels in a murine model of rheumatoid arthritis, opening new avenues for its application in immunomodulation.

Despite these promising findings, challenges remain in the clinical translation of N-(2-methoxyethyl)-4-(thian-4-yl)-1,4-diazepane-1-carboxamide. For example, optimizing its synthetic route to ensure scalability and cost-effectiveness is an ongoing area of research. Additionally, further studies are needed to fully characterize its off-target effects and long-term safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, N-(2-methoxyethyl)-4-(thian-4-yl)-1,4-diazepane-1-carboxamide (CAS: 2034557-91-8) represents a promising candidate for drug development, with potential applications in CNS disorders and beyond. Continued research into its mechanism of action, pharmacokinetics, and therapeutic efficacy will be crucial for realizing its full potential. The compound's unique structural features and pharmacological properties make it a compelling subject for future studies in the chemical biology and pharmaceutical fields.